Cas no 500165-05-9 (4-Isoxazolecarboxamide, 3-methyl-5-phenyl-)

• Product Name: 4-Isoxazolecarboxamide, 3-methyl-5-phenyl-
• CAS No: 500165-05-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1546688
• Update Time: 2024-08-24

4-Isoxazolecarboxamide, 3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, 3-methyl-5-phenyl-

• Inchi： 1S/C11H10N2O2/c1-7-9(11(12)14)10(15-13-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,12,14)
• InChI Key： IKPLPVQRIVGAAA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=C(C(N)=O)C(C)=N1

Computed Properties

• Exact Mass: 202.0743

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±42.0 °C(Predicted)
• PSA: 69.12
• pka: 14.28±0.50(Predicted)